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Compound of Interest

Compound Name: 5-Cyclopropoxy-2-nitropyridine

Cat. No.: B13921774 Get Quote

Executive Summary
5-Cyclopropoxy-2-nitropyridine is a specialized heterocyclic building block, primarily utilized

in the development of G-protein-coupled receptor (GPCR) modulators, specifically GPR119

agonists for type 2 diabetes and metabolic disorders. The cyclopropoxy motif serves as a

critical bioisostere for methoxy or ethoxy groups, offering enhanced metabolic stability against

oxidative dealkylation while maintaining lipophilicity.

This guide addresses a critical supply chain reality: 5-Cyclopropoxy-2-nitropyridine is rarely

a "catalog commodity" in the USA. It is typically a "make-on-demand" item. Consequently, this

document pivots from a simple vendor list to a comprehensive "Make vs. Buy" technical

strategy, detailing US-based custom synthesis partners, validated in-house synthesis protocols,

and critical quality attributes (CQAs).

Part 1: The US Supply Landscape
Market Reality: Distributor vs. Manufacturer
In the US market, this compound is generally not stocked in bulk. "Suppliers" often act as

distributors for Asian manufacturing hubs. For high-integrity pharmaceutical research,

distinguishing between a stocking distributor and a competent custom synthesis partner is vital.
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The following entities maintain US operations (inventory or labs) and have demonstrated

capabilities in nitropyridine and cyclopropyl ether chemistry.

Company Location Capability Profile Primary Utility

Matrix Scientific Columbia, SC

Custom Synthesis /

CatalogSpecializes in

difficult heterocycles.

Stocks close analogs

(e.g., N-cyclopropyl-5-

nitropyridin-2-amine).

Top Pick for custom

synthesis of this

specific ether.

Combi-Blocks San Diego, CA

Stocking

SupplierHuge

inventory of pyridine

precursors (e.g., 5-

Hydroxy-2-

nitropyridine).

Best source for

precursors for in-

house synthesis.

AK Scientific Union City, CA

Catalog /

DistributorLists

structurally similar

analogs (e.g., 4-

Chloro-5-

cyclopropoxy-2-

nitropyridine).[1]

Good for sourcing

SAR analogs.

AstaTech Bristol, PA

Advanced CROHigh

competency in high-

pressure chemistry

(required for some

nitration/amination

steps).

Scale-up partner

(>100g).

Sourcing Decision Logic
The following decision tree illustrates the optimal workflow for acquiring this material based on

quantity and timeline.
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Figure 1: Strategic sourcing decision tree for non-commodity heterocyclic intermediates.
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High Vol

In-House Synthesis
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Click to download full resolution via product page

Part 2: Technical Synthesis Guide (The "Expertise"
Pillar)
If commercial stock is unavailable, the compound can be synthesized in-house. The installation

of the cyclopropyl group onto the pyridine ring is the critical step. Two primary routes exist:

Nucleophilic Displacement (S_N2) and Mitsunobu Etherification.

Precursor Selection
Target Scaffold: 5-Cyclopropoxy-2-nitropyridine

Key Precursor:5-Hydroxy-2-nitropyridine (CAS: 15206-26-5)

Availability: Widely available (Sigma-Aldrich, Combi-Blocks).

Purity Requirement: >98% (impurities in the starting phenol lead to difficult-to-separate

byproducts).

Route A: Alkylation with Cyclopropyl Bromide (S_N2)
Direct alkylation is often sluggish due to the poor electrophilicity of cyclopropyl halides, but it is

scalable.

Reagents: 5-Hydroxy-2-nitropyridine, Cyclopropyl bromide (3-5 equiv), Cs₂CO₃ (Cesium

Carbonate).
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Solvent: DMF or NMP (Polar aprotic is essential).

Conditions: 90°C - 110°C, sealed tube (Cyclopropyl bromide b.p. is 69°C).

Mechanism: The phenoxide anion attacks the cyclopropyl bromide.

Technical Insight: The use of Cesium Carbonate (Cs₂CO₃) is superior to Potassium

Carbonate (K₂CO₃) here; the "cesium effect" increases the solubility and nucleophilicity of

the phenoxide in organic solvents.

Route B: Mitsunobu Reaction (Preferred for Small Scale)
This route uses Cyclopropanol, avoiding the sluggish kinetics of cyclopropyl bromide.

Reagents: 5-Hydroxy-2-nitropyridine, Cyclopropanol, Triphenylphosphine (PPh₃), DIAD or

DEAD.

Solvent: THF or Toluene.

Conditions: 0°C to Room Temperature.

Mechanism: Activation of cyclopropanol by PPh₃/DIAD followed by S_N2 displacement by

the phenol.

Advantage: Milder conditions; avoids high-pressure vessels.

Synthesis Workflow Diagram
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Figure 2: Synthetic pathways for 5-Cyclopropoxy-2-nitropyridine from commercial precursors.

5-Hydroxy-2-nitropyridine
(CAS: 15206-26-5)

Route A: Direct Alkylation
Reagent: Cyclopropyl Bromide
Base: Cs2CO3, Solvent: DMF

Temp: 100°C (Sealed)

Scalable

Route B: Mitsunobu
Reagent: Cyclopropanol
Catalyst: PPh3 / DIAD

Temp: 0°C -> RT

Lab Scale

Crude Reaction Mixture
(Contains unreacted phenol + byproduct)

Workup & Purification
1. Aq. Wash (remove DMF/Salts)

2. Column Chromatography (Hex/EtOAc)

Target: 5-Cyclopropoxy-2-nitropyridine
Yield: 40-65%
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Part 3: Quality Control & Trustworthiness
To validate the material (whether purchased or synthesized), the following Critical Quality

Attributes (CQAs) must be met.

Analytical Specifications
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Test Method
Acceptance
Criteria

Purpose

Identity 1H-NMR (DMSO-d6)

Characteristic

cyclopropyl multiplets

(0.6–0.9 ppm) and

pyridine aromatic

signals.

Confirm structure and

absence of N-

alkylation isomers.

Purity HPLC (C18 Column) ≥ 98.0% Area

Ensure no unreacted

5-hydroxy-2-

nitropyridine remains.

Residual Solvent GC-Headspace
< 5000 ppm

(DMF/THF)

DMF is difficult to

remove; critical for

biological assays.

Water Content Karl Fischer < 0.5%

Cyclopropyl ethers are

stable, but dryness

ensures accurate

weighing.

Self-Validating Protocol (Impurity Markers)
Impurity A (Starting Material): 5-Hydroxy-2-nitropyridine. Detection: HPLC RT will be

significantly earlier (more polar) than the product.

Impurity B (N-Alkylation): Pyridones can form if the alkylation occurs at the Nitrogen instead

of the Oxygen. Detection: 1H-NMR shift of the adjacent ring protons will differ significantly

between O-alkyl and N-alkyl products.

Part 4: Safety & Handling
Nitropyridine Hazard: Nitropyridines are energetic compounds. While 5-cyclopropoxy-2-
nitropyridine is generally stable, the 5-hydroxy-2-nitropyridine precursor and the reaction

mixtures (especially with azodicarboxylates in Mitsunobu) can be shock-sensitive or

exothermic.

Cyclopropyl Bromide: An alkylating agent. Handle in a fume hood with double gloving.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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